Cas no 2092869-69-5 (3-(2-methylpyridin-4-yl)prop-2-en-1-amine)

3-(2-Methylpyridin-4-yl)prop-2-en-1-amine is a versatile organic compound featuring a pyridine core substituted with a methyl group at the 2-position and an amine-functionalized propenyl chain at the 4-position. This structure imparts reactivity suitable for applications in pharmaceutical intermediates, agrochemical synthesis, and material science. The conjugated double bond and amine group enable participation in Michael additions, condensations, and other nucleophilic reactions, while the pyridine moiety enhances coordination properties for metal complexation. Its well-defined molecular architecture ensures consistent performance in heterocyclic derivatization and cross-coupling reactions. The compound is typically supplied with high purity, making it a reliable building block for research and industrial-scale synthetic processes.

3-(2-methylpyridin-4-yl)prop-2-en-1-amine structure

2092869-69-5 structure

Product name:3-(2-methylpyridin-4-yl)prop-2-en-1-amine

CAS No:2092869-69-5

MF:C₉H₁₂N₂

MW:148.204981803894

CID:6077086

PubChem ID:131547844

3-(2-methylpyridin-4-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

- 3-(2-methylpyridin-4-yl)prop-2-en-1-amine
- 2092869-69-5
- EN300-1736502
- Inchi： 1S/C9H12N2/c1-8-7-9(3-2-5-10)4-6-11-8/h2-4,6-7H,5,10H2,1H3/b3-2+
- InChI Key： XDPZFLNJMOBPHC-NSCUHMNNSA-N
- SMILES： N1C=CC(/C=C/CN)=CC=1C

Computed Properties

Exact Mass: 148.100048391g/mol
Monoisotopic Mass: 148.100048391g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.9Å²
XLogP3: 0.8

3-(2-methylpyridin-4-yl)prop-2-en-1-amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Enamine	EN300-1736502-0.05g	3-(2-methylpyridin-4-yl)prop-2-en-1-amine	2092869-69-5	0.05g	$948.0	2023-09-20
Enamine	EN300-1736502-5.0g	3-(2-methylpyridin-4-yl)prop-2-en-1-amine	2092869-69-5	5g	$3273.0	2023-06-04
Enamine	EN300-1736502-0.25g	3-(2-methylpyridin-4-yl)prop-2-en-1-amine	2092869-69-5	0.25g	$1038.0	2023-09-20
Enamine	EN300-1736502-0.5g	3-(2-methylpyridin-4-yl)prop-2-en-1-amine	2092869-69-5	0.5g	$1084.0	2023-09-20
Enamine	EN300-1736502-0.1g	3-(2-methylpyridin-4-yl)prop-2-en-1-amine	2092869-69-5	0.1g	$993.0	2023-09-20
Enamine	EN300-1736502-10g	3-(2-methylpyridin-4-yl)prop-2-en-1-amine	2092869-69-5	10g	$4852.0	2023-09-20
Enamine	EN300-1736502-5g	3-(2-methylpyridin-4-yl)prop-2-en-1-amine	2092869-69-5	5g	$3273.0	2023-09-20
Enamine	EN300-1736502-1.0g	3-(2-methylpyridin-4-yl)prop-2-en-1-amine	2092869-69-5	1g	$1129.0	2023-06-04
Enamine	EN300-1736502-10.0g	3-(2-methylpyridin-4-yl)prop-2-en-1-amine	2092869-69-5	10g	$4852.0	2023-06-04
Enamine	EN300-1736502-2.5g	3-(2-methylpyridin-4-yl)prop-2-en-1-amine	2092869-69-5	2.5g	$2211.0	2023-09-20

3-(2-methylpyridin-4-yl)prop-2-en-1-amine Related Literature

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Additional information on 3-(2-methylpyridin-4-yl)prop-2-en-1-amine

Comprehensive Overview of 3-(2-methylpyridin-4-yl)prop-2-en-1-amine (CAS No. 2092869-69-5)

3-(2-methylpyridin-4-yl)prop-2-en-1-amine (CAS No. 2092869-69-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine and prop-2-en-1-amine moieties, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to known pharmacophores.

The growing demand for heterocyclic compounds in medicinal chemistry has placed 3-(2-methylpyridin-4-yl)prop-2-en-1-amine at the forefront of innovation. Its CAS No. 2092869-69-5 is frequently searched in academic and industrial databases, reflecting its relevance in modern synthetic chemistry. Recent studies highlight its role in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics.

From a structural perspective, the 2-methylpyridin-4-yl group contributes to the compound's stability and reactivity, while the prop-2-en-1-amine chain offers versatility for further functionalization. This dual functionality makes it a preferred choice for structure-activity relationship (SAR) studies, a hot topic in drug design. Users often search for "synthesis of 3-(2-methylpyridin-4-yl)prop-2-en-1-amine" or "applications of CAS 2092869-69-5," underscoring its practical significance.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for 3-(2-methylpyridin-4-yl)prop-2-en-1-amine, addressing the rising demand for sustainable practices. Its compatibility with catalytic methods and microwave-assisted synthesis has been a focal point in recent publications. These advancements resonate with the broader scientific community's push toward reducing environmental impact while maintaining efficiency.

The compound's physicochemical properties, such as solubility and lipophilicity, are critical for its performance in biological systems. Analytical techniques like HPLC and NMR are commonly employed to characterize CAS No. 2092869-69-5, ensuring purity and consistency for research applications. FAQs such as "How to purify 3-(2-methylpyridin-4-yl)prop-2-en-1-amine?" or "What solvents work best for this compound?" are frequently encountered in forums, highlighting user interest in practical handling.

Looking ahead, the potential of 3-(2-methylpyridin-4-yl)prop-2-en-1-amine extends beyond traditional applications. Its integration into nanotechnology and material science is being investigated, particularly in the development of smart coatings and sensors. This interdisciplinary approach aligns with the increasing convergence of chemistry and engineering in solving global challenges.

In summary, 3-(2-methylpyridin-4-yl)prop-2-en-1-amine (CAS No. 2092869-69-5) represents a versatile and promising compound with wide-ranging implications. Its relevance to drug discovery, sustainable synthesis, and emerging technologies ensures its continued prominence in scientific discourse. As research progresses, this compound is poised to play a pivotal role in shaping the future of chemical innovation.